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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of ATTO
390, a fluorescent dye with exceptional properties for flow cytometry applications. ATTO 390, a
coumarin-based dye, offers high fluorescence quantum yield, significant photostability, and a
large Stokes shift, making it an excellent choice for multicolor flow cytometry experiments. Its
excitation by the violet laser allows for its integration into complex panels, expanding the
possibilities for cellular analysis.

Properties of ATTO 390

ATTO 390 possesses spectral characteristics that make it highly suitable for flow cytometry. Its
excitation and emission maxima are well-separated, minimizing spectral overlap with other
commonly used fluorochromes. A summary of its key quantitative properties is presented in
Table 1.

Table 1: Spectroscopic and Physical Properties of ATTO 390[1][2][3][4]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b12058962#bc-rfq
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#atto-390-application-notes-and-protocols-for-flow-cytometry
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-atto-390-maleimide-version-W5onlHpoFS.pdf
https://www.abcam.com/en-us/products/conjugation-kits/atto-390-conjugation-kit-fast-lightning-link-ab269895
https://www.researchgate.net/publication/10696696_Analysis_of_Violet-Excited_Fluorochromes_by_Flow_Cytometry_Using_a_Violet_Laser_Diode
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20390.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value
Excitation Maximum (Aex) 390 nm
Emission Maximum (Aem) 479 nm

Molar Extinction Coefficient (emax)

2.4 x10* M~icm1

Fluorescence Quantum Yield (®f) 0.90
Fluorescence Lifetime (tfl) 5.0ns
Molecular Weight 343.42 g/mol

Experimental Protocols

Antibody Conjugation with ATTO 390 NHS Ester

This protocol describes the covalent labeling of a primary antibody with ATTO 390 NHS ester.

The N-hydroxysuccinimide (NHS) ester reacts with primary amines on the antibody to form a

stable amide bond.

Materials:

ATTO 390 NHS ester

Protocol:

e Antibody Preparation:

Sodium bicarbonate buffer (1 M, pH 8.3-8.5)

Phosphate-buffered saline (PBS), pH 7.4

Purified antibody (1 mg/mL in amine-free buffer, e.g., PBS)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)
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o Ensure the antibody is in an amine-free buffer at a concentration of at least 1 mg/mL. If the
antibody solution contains Tris or other amine-containing buffers, dialyze against PBS
overnight at 4°C.

o Adjust the pH of the antibody solution to 8.3-8.5 by adding 1/10th volume of 1 M sodium
bicarbonate buffer.

e ATTO 390 NHS Ester Preparation:

o Immediately before use, dissolve the ATTO 390 NHS ester in anhydrous DMF or DMSO to
a concentration of 10 mg/mL.

o Conjugation Reaction:

o Calculate the required volume of the ATTO 390 solution. A molar excess of 10-20 fold of
dye to antibody is recommended for initial experiments.

o Add the calculated volume of the ATTO 390 solution to the antibody solution while gently
vortexing.

o Incubate the reaction for 1 hour at room temperature in the dark, with gentle stirring.

 Purification of the Conjugate:

o

Prepare a size-exclusion chromatography column according to the manufacturer's
instructions and equilibrate with PBS.

o Apply the conjugation reaction mixture to the top of the column.

o Elute the conjugate with PBS. The first colored fraction to elute will be the ATTO 390-
conjugated antibody. The second, slower-moving colored band will be the unconjugated
dye.

o Collect the first fraction and measure its absorbance at 280 nm and 390 nm to determine
the degree of labeling.

e Storage:
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o Store the purified ATTO 390-conjugated antibody at 4°C in the dark. For long-term
storage, add a cryoprotectant like glycerol to 50% (v/v) and store at -20°C.

Preparation

-| Anhydrous DMSO/DMF l—* Conjugation Purification Storage
;l Mix Antibody and Dye Incubate 1 hr at RT Size-Exclusion Collect Labeled
'l (pH 8.3-8.5) (in the dark) Chromatography Antibody Fraction

ATTO 390 NHS Ester | 0

Purified Antibody
(amine-free buffer)

Store at 4°C or -20°C

Click to download full resolution via product page

Caption: Workflow for conjugating an antibody with ATTO 390 NHS ester.

Cell Staining with ATTO 390-Conjugated Antibody for
Flow Cytometry

This protocol provides a general procedure for staining suspended cells with an ATTO 390-
conjugated antibody for subsequent analysis by flow cytometry.

Materials:

» Single-cell suspension (e.g., peripheral blood mononuclear cells, cultured cells)

e ATTO 390-conjugated antibody (titrated to optimal concentration)

o Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)
» Fixable Viability Dye (optional, with a different emission spectrum)

» Fixation/Permeabilization Buffer (if staining intracellular targets)

o Flow cytometry tubes or 96-well plates
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Protocol:
e Cell Preparation:

o Prepare a single-cell suspension at a concentration of 1 x 107 cells/mL in ice-cold Flow
Cytometry Staining Buffer.

e Fc Receptor Blocking (Optional but Recommended):

o To prevent non-specific binding of the antibody, incubate the cells with an Fc receptor
blocking solution for 10-15 minutes on ice.

o Cell Staining:
o Aliquot 100 pL of the cell suspension (1 x 10 cells) into each flow cytometry tube.

o Add the predetermined optimal amount of the ATTO 390-conjugated antibody to each
tube.

o Vortex gently and incubate for 20-30 minutes on ice or at 4°C in the dark.
e Washing:

o Add 2 mL of ice-cold Flow Cytometry Staining Buffer to each tube.

o Centrifuge at 300-400 x g for 5 minutes at 4°C.

o Carefully decant the supernatant.

o Repeat the wash step twice.
 Viability Staining (Optional):

o If a viability dye is to be used, resuspend the cells in the appropriate buffer and follow the
manufacturer's protocol for the viability stain.

» Fixation (Optional):
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o If the cells are to be fixed, resuspend the final cell pellet in 100-200 pL of a suitable fixation
buffer and incubate according to the manufacturer's instructions.

o Data Acquisition:
o Resuspend the final cell pellet in 300-500 pL of Flow Cytometry Staining Buffer.

o Acquire the data on a flow cytometer equipped with a violet laser (e.g., 405 nm). Set the
emission filter to capture the fluorescence of ATTO 390 (e.g., a 450/50 nm bandpass
filter).

o Ensure proper compensation is set up if performing multicolor analysis.

Signaling Pathway Analysis

Flow cytometry is a powerful tool for analyzing intracellular signaling pathways at the single-cell
level. Phosphorylation events are key steps in many signaling cascades and can be detected
using phospho-specific antibodies conjugated to fluorochromes like ATTO 390.
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Caption: A generic signaling pathway involving a phosphorylation cascade.

By using an ATTO 390-conjugated antibody specific to a phosphorylated form of a protein in
this cascade (e.g., phospho-Kinase 2 or phospho-Target Protein), researchers can quantify the
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activation state of this pathway in individual cells within a heterogeneous population. This is
particularly valuable in drug development for assessing the efficacy of kinase inhibitors or other
signaling modulators. The detailed cell staining protocol for intracellular targets, involving
fixation and permeabilization, would be required for such an analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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